Cas no 188756-09-4 (1lambda~4~-Thiolane-1,3-dione)

• Product Name: 1lambda~4~-Thiolane-1,3-dione
• CAS No: 188756-09-4
• MF: C₄H₆O₂S
• MW: 118.154240131378
• CID: 2785820
• PubChem ID: 13273776
• Update Time: 2025-04-21

1lambda~4~-Thiolane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID90533918
• 1,3-thia-zolidinedione
• 1lambda~4~-Thiolane-1,3-dione
• DTXCID20484707
• 188756-09-4
• SCHEMBL8589132

• Inchi： 1S/C4H6O2S/c5-4-1-2-7(6)3-4/h1-3H2
• InChI Key： GPNGIGHFMOHMOO-UHFFFAOYSA-N
• SMILES： S1(CC(CC1)=O)=O

Computed Properties

• Exact Mass: 118.00885060Da
• Monoisotopic Mass: 118.00885060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 53.4Ų